Cas no 844503-43-1 (5-chloro-3-fluoro-2-hydroxybenzoic acid)

5-Chloro-3-fluoro-2-hydroxybenzoic acid is a halogenated benzoic acid derivative featuring chloro, fluoro, and hydroxyl substituents on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its structural properties make it valuable in the synthesis of biologically active molecules, where the combination of halogen and hydroxyl groups can influence binding affinity and metabolic stability. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic processes. Proper handling and storage are recommended due to its reactive nature.

5-chloro-3-fluoro-2-hydroxybenzoic acid structure

844503-43-1 structure

Product Name:5-chloro-3-fluoro-2-hydroxybenzoic acid

CAS No:844503-43-1

MF:C₇H₄ClFO₃

MW:190.556264877319

CID:1823861

PubChem ID:69717797

Update Time:2025-06-08

5-chloro-3-fluoro-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 5-chloro-3-fluoro-2-hydroxy-
- 5-chloro-3-fluoro-2-hydroxybenzoic acid
- BENZOIC ACID,5-CHLORO-3-FLUORO-2-HYDROXY
- 844503-43-1
- SCHEMBL6242355
- starbld0018215
- EN300-1615098
- DTXSID30741196
- MFCD16037262
- MDL： MFCD16037262
- Inchi： 1S/C7H4ClFO3/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,10H,(H,11,12)
- InChI Key： OKJLACJZUTVMDW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=C(C(=O)O)C=1)O)F

Computed Properties

Exact Mass: 189.9832998g/mol
Monoisotopic Mass: 189.9832998g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 57.5Å²

5-chloro-3-fluoro-2-hydroxybenzoic acid Pricemore >>

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Enamine	EN300-1615098-0.05g	5-chloro-3-fluoro-2-hydroxybenzoic acid	844503-43-1	95%	0.05g	$319.0	2023-06-04
Enamine	EN300-1615098-0.1g	5-chloro-3-fluoro-2-hydroxybenzoic acid	844503-43-1	95%	0.1g	$476.0	2023-06-04
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Enamine	EN300-1615098-0.5g	5-chloro-3-fluoro-2-hydroxybenzoic acid	844503-43-1	95%	0.5g	$1069.0	2023-06-04
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Enamine	EN300-1615098-5.0g	5-chloro-3-fluoro-2-hydroxybenzoic acid	844503-43-1	95%	5g	$3977.0	2023-06-04
Enamine	EN300-1615098-10.0g	5-chloro-3-fluoro-2-hydroxybenzoic acid	844503-43-1	95%	10g	$5897.0	2023-06-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8328-100MG	5-chloro-3-fluoro-2-hydroxybenzoic acid	844503-43-1	95%	100MG	￥ 1,524.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8328-250MG	5-chloro-3-fluoro-2-hydroxybenzoic acid	844503-43-1	95%	250MG	￥ 2,435.00	2023-04-13